Cas no 15679-00-2 (Acetamide,2,2,2-trichloro-N-(1,1-dimethylethyl)-)

• Product Name: Acetamide,2,2,2-trichloro-N-(1,1-dimethylethyl)-
• CAS No: 15679-00-2
• MF: C₆H₁₀Cl₃NO
• MW: 218.508698940277
• CID: 183016
• PubChem ID: 304045
• Update Time: 2025-04-19

Acetamide,2,2,2-trichloro-N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2,2,2-trichloro-N-(1,1-dimethylethyl)-
• N-tert-butyl-2,2,2-trichloroacetamide
• 2,2,2-trichloroacetoimidate tert-butyl ester
• AC1L7434
• F3099-7651
• N-(tert-butyl)-2,2,2-trichloroacetamide
• NSC194881
• N-tert-Butyl-2,2,2-trichlor-acetamid
• STL260248
• t-butyl trichloroacetimidate
• tert-butyl 2,2,2-trichloroacetimidate
• tert-Butyl-trichloroacetimidate
• Trichlor-essigsaeure-tert-butylamid
• trichloro-acetic acid tert-butylamide
• tert-butyl 2,2,2-trichloroacetamide
• AKOS002376737
• t-butyl-trichloroacetamidate
• tert-butyl-2,2,2-trichloroacetamidate
• KHSSPZJNBPLHRP-UHFFFAOYSA-N
• t-butyl-2,2,2-trichloroacetamidate
• NSC-194881
• DTXSID20307745
• 15679-00-2
• SCHEMBL474686

• Inchi： 1S/C6H10Cl3NO/c1-5(2,3)10-4(11)6(7,8)9/h1-3H3,(H,10,11)
• InChI Key： KHSSPZJNBPLHRP-UHFFFAOYSA-N
• SMILES： ClC(C(NC(C)(C)C)=O)(Cl)Cl

Computed Properties

• Exact Mass: 216.983
• Monoisotopic Mass: 216.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.302
• Boiling Point: 255.1°Cat760mmHg
• Flash Point: 108.1°C
• Refractive Index: 1.483
• PSA: 29.1
• LogP: 2.66220